Cas no 1171863-09-4 (7-methoxy-3-methylquinolin-2-amine,hydrochloride)

• Product Name: 7-methoxy-3-methylquinolin-2-amine,hydrochloride
• CAS No: 1171863-09-4
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 2615193
• PubChem ID: 43865992
• Update Time: 2025-06-11

7-methoxy-3-methylquinolin-2-amine,hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-3-methylquinolin-2-amine,hydrochloride
• 7-Methoxy-3-methylquinolin-2-amine--hydrogen chloride (1/1)
• MFCD10703342
• 1171863-09-4
• 814-054-5
• 2-Quinolinamine, 7-methoxy-3-methyl-, hydrochloride (1:1)
• DTXSID50656596
• 2-Amino-7-methoxy-3-methylquinoline hydrochloride
• 7-Methoxy-3-methylquinolin-2-amine hydrochloride
• 7-methoxy-3-methylquinolin-2-amine;hydrochloride

• Inchi： 1S/C11H12N2O.ClH/c1-7-5-8-3-4-9(14-2)6-10(8)13-11(7)12;/h3-6H,1-2H3,(H2,12,13);1H
• InChI Key： YLAHSRSSNWEBHS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=CC(C)=C(N)N=C2C=1

Computed Properties

• Exact Mass: 224.0716407Da
• Monoisotopic Mass: 224.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 7-methoxy-3-methylquinolin-2-amine,hydrochloride

Introduction to 7-Methoxy-3-Methylquinolin-2-Amine, Hydrochloride (CAS No. 1171863-09-4)

7-Methoxy-3-methylquinolin-2-amine, hydrochloride (CAS No. 1171863-09-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMAQ, is a derivative of quinoline, a heterocyclic aromatic organic compound with a wide range of biological activities. The addition of the methoxy and methyl groups, along with the hydrochloride salt form, imparts unique properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 7-methoxy-3-methylquinolin-2-amine, hydrochloride consists of a quinoline ring system with a methoxy group at the 7-position and a methyl group at the 3-position. The presence of these substituents influences the compound's solubility, stability, and pharmacokinetic properties. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of 7-methoxy-3-methylquinolin-2-amine, hydrochloride in various therapeutic areas. One notable application is its use as an antiparasitic agent. Research has shown that this compound exhibits potent activity against protozoan parasites such as Plasmodium falciparum, the causative agent of malaria. The mechanism of action involves disruption of the parasite's metabolic pathways, leading to cell death. This makes it a promising candidate for the development of new antimalarial drugs.

In addition to its antiparasitic properties, 7-methoxy-3-methylquinolin-2-amine, hydrochloride has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, thereby reducing tumor growth and metastasis.

The pharmacokinetic profile of 7-methoxy-3-methylquinolin-2-amine, hydrochloride has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces. These characteristics make it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methoxy-3-methylquinolin-2-amine, hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further investigation in larger clinical trials.

Beyond its therapeutic applications, 7-methoxy-3-methylquinolin-2-amine, hydrochloride has also been explored for its potential as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it useful for studying cellular processes and identifying novel drug targets. For example, it has been used to investigate the role of specific kinases in signal transduction pathways and to develop assays for high-throughput screening of potential drug candidates.

In conclusion, 7-methoxy-3-methylquinolin-2-amine, hydrochloride (CAS No. 1171863-09-4) is a versatile compound with promising therapeutic potential in multiple areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in both clinical practice and scientific research.